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Introduction

Bacitracracin is a polypeptide antibiotic produced by Bacillus subtilis. It is primarily used

topically for the treatment of superficial skin infections caused by Gram-positive bacteria.

Systemic use is limited due to nephrotoxicity. In the microbiology laboratory, bacitracin

susceptibility testing serves as a crucial tool for the presumptive identification of Group A β-

hemolytic streptococci (Streptococcus pyogenes) from other β-hemolytic streptococci.[1][2]

This is based on the unique sensitivity of S. pyogenes to a low concentration of bacitracin.[1][2]

The two primary methods for evaluating bacitracin susceptibility are the disk diffusion test and

the broth microdilution method for determining the Minimum Inhibitory Concentration (MIC).

While the disk diffusion method is qualitative and primarily used for identification, the broth

microdilution method provides a quantitative measure of susceptibility.

Mechanism of Action

Bacitracin inhibits bacterial cell wall synthesis by interfering with the dephosphorylation of C55-

isoprenyl pyrophosphate, a lipid carrier molecule that transports peptidoglycan precursors

across the cell membrane.[1] This disruption of the peptidoglycan synthesis pathway leads to

cell lysis and death.
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Clinical and Research Relevance

For clinical diagnostics, the bacitracin disk test is a rapid and cost-effective method for the

presumptive identification of S. pyogenes, a significant human pathogen responsible for

conditions such as pharyngitis, impetigo, and invasive infections. In research and drug

development, determining the MIC of bacitracin can be valuable for studying bacterial

resistance mechanisms and for the comparative analysis of antimicrobial agents.

Experimental Protocols
Bacitracin Disk Diffusion Test (Kirby-Bauer Method)
This method is primarily used for the presumptive identification of Streptococcus pyogenes.

Principle

A filter paper disk impregnated with a low concentration (0.04 units) of bacitracin is placed on

an agar plate inoculated with the test organism.[3] As the antibiotic diffuses into the medium, it

creates a concentration gradient. Susceptible bacteria will be inhibited from growing in the area

around the disk, resulting in a zone of inhibition.[4]

Materials

Bacitracin differentiation disks (0.04 units)[1][3]

Blood Agar Plates (e.g., Tryptic Soy Agar with 5% sheep blood)[3][5]

Sterile inoculating loops or swabs[3]

Incubator (35-37°C with 5-10% CO₂)[2][5]

McFarland turbidity standards (0.5)[1]

Sterile saline or broth

Quality control strains:

Streptococcus pyogenes ATCC 19615 (Susceptible)[3]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://hardydiagnostics.com/media/assets/product/documents/HardyDiskBacitracinDiffDisks.pdf
https://microbiologyinfo.com/bacitracin-susceptibility-test/
https://microbenotes.com/bacitracin-susceptibility-test-principle-procedure-and-result-interpretation/
https://hardydiagnostics.com/media/assets/product/documents/HardyDiskBacitracinDiffDisks.pdf
https://hardydiagnostics.com/media/assets/product/documents/HardyDiskBacitracinDiffDisks.pdf
https://www.mast-group.com/umbraco/Surface/DownloadProductSurface/DownloadProductDocument?nodeId=43163
https://hardydiagnostics.com/media/assets/product/documents/HardyDiskBacitracinDiffDisks.pdf
https://www.dalynn.com/dyn/ck_assets/files/tech/DB10.pdf
https://www.mast-group.com/umbraco/Surface/DownloadProductSurface/DownloadProductDocument?nodeId=43163
https://microbenotes.com/bacitracin-susceptibility-test-principle-procedure-and-result-interpretation/
https://hardydiagnostics.com/media/assets/product/documents/HardyDiskBacitracinDiffDisks.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Streptococcus agalactiae ATCC 13813 or ATCC 27956 (Resistant)[2][3][5]

Procedure

Inoculum Preparation:

Select 3-4 well-isolated colonies of the β-hemolytic streptococcus to be tested from an 18-

24 hour culture.

Prepare a suspension of the colonies in sterile saline or broth to match the turbidity of a

0.5 McFarland standard.[1]

Inoculation:

Using a sterile swab, inoculate the entire surface of a blood agar plate to obtain confluent

growth.[2][3] The plate should be swabbed in three directions, rotating the plate

approximately 60 degrees between each streaking.[6]

Disk Placement:

Aseptically apply a 0.04 unit bacitracin disk to the surface of the inoculated agar.[2]

Gently press the disk to ensure complete contact with the agar surface.

Incubation:

Invert the plate and incubate at 35-37°C in a 5-10% CO₂ atmosphere for 18-24 hours.[2][5]

Interpretation of Results:

After incubation, examine the plate for a zone of inhibition around the bacitracin disk.

Any zone of inhibition is considered a positive result for bacitracin susceptibility and is

presumptive for Streptococcus pyogenes.[3] Some laboratories may specify a zone

diameter of ≥10 mm or ≥14 mm for susceptibility.[2]

No zone of inhibition indicates resistance to bacitracin.[3]
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Quality Control

Each new lot of bacitracin disks should be tested with the recommended quality control strains

to ensure proper performance.[3] The expected results are summarized in the table below.

Data Presentation

Quality Control Organism ATCC Strain Expected Result

Streptococcus pyogenes 19615
Susceptible (Zone of inhibition

present)

Streptococcus agalactiae 13813 or 27956
Resistant (No zone of

inhibition)

Broth Microdilution for Minimum Inhibitory
Concentration (MIC) Determination
This method provides a quantitative measure of bacitracin's inhibitory activity.

Principle

The broth microdilution method involves preparing serial dilutions of bacitracin in a liquid

growth medium in a 96-well microtiter plate.[7][8][9] Each well is then inoculated with a

standardized suspension of the test organism. The MIC is the lowest concentration of the

antibiotic that completely inhibits visible growth of the organism after incubation.[7][8]

Materials

Bacitracin powder

Appropriate solvent for bacitracin

Cation-adjusted Mueller-Hinton Broth (CAMHB) or other suitable broth medium[7]

Sterile 96-well microtiter plates[10]

Sterile reagent reservoirs

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://hardydiagnostics.com/media/assets/product/documents/HardyDiskBacitracinDiffDisks.pdf
https://microbiology.mlsascp.com/broth-microdilution-1.html
https://microbeonline.com/minimum-inhibitory-concentration-mic-broth-dilution-method-procedure-interpretation/
https://www.ncbi.nlm.nih.gov/books/NBK544375/
https://microbiology.mlsascp.com/broth-microdilution-1.html
https://microbeonline.com/minimum-inhibitory-concentration-mic-broth-dilution-method-procedure-interpretation/
https://microbiology.mlsascp.com/broth-microdilution-1.html
https://cmdr.ubc.ca/bobh/method/mic-determination-by-microtitre-broth-dilution-method/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Multichannel pipette

Incubator (35-37°C)[10]

McFarland turbidity standards (0.5)

Spectrophotometer

Test organism

Quality control strains (e.g., Staphylococcus aureus ATCC 29213, Enterococcus faecalis

ATCC 29212)

Procedure

Preparation of Bacitracin Stock Solution:

Prepare a stock solution of bacitracin by dissolving a known weight of the powder in a

suitable solvent to achieve a high concentration.

Preparation of Bacitracin Dilutions:

Perform serial twofold dilutions of the bacitracin stock solution in CAMHB in the wells of a

96-well microtiter plate to achieve the desired final concentration range.[7]

Inoculum Preparation:

Prepare a suspension of the test organism in broth to match the turbidity of a 0.5

McFarland standard.

Dilute this suspension to achieve a final inoculum concentration of approximately 5 x 10⁵

CFU/mL in each well.

Inoculation of Microtiter Plate:

Inoculate each well containing the bacitracin dilutions with the standardized bacterial

suspension.
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Include a growth control well (broth and inoculum, no antibiotic) and a sterility control well

(broth only).[7]

Incubation:

Incubate the microtiter plate at 35-37°C for 18-24 hours.

Reading the MIC:

After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration

of bacitracin in which there is no visible growth.[7]

Data Presentation
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Well
Bacitracin Concentration
(µg/mL)

Growth (Turbidity)

1 64 -

2 32 -

3 16 -

4 8 +

5 4 +

6 2 +

7 1 +

8 0.5 +

9 0.25 +

10 0.125 +

11 (Growth Control) 0 +

12 (Sterility Control) 0 -

Example of MIC determination.

In this example, the MIC would

be 16 µg/mL.

Note: Standardized interpretive criteria (breakpoints) for bacitracin MICs are not readily

available from major standards organizations like CLSI and EUCAST for most bacteria.

Therefore, the interpretation of MIC values is often for research or comparative purposes rather

than for clinical categorization of susceptible, intermediate, or resistant.
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Caption: Workflow for Bacitracin Disk Diffusion Test.
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Caption: Workflow for Broth Microdilution MIC Test.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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